Cas no 83329-71-9 ( )

  structure
  structure
Product Name: 
CAS No:83329-71-9
MF:C10H10N4O2
MW:218.2120013237
CID:988756
PubChem ID:351478
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1,4-di(imidazol-1-yl)butane-1,4-dione
    • NSC-521875
    • 83329-71-9
    • DTXSID20325929
    • NSC521875
    • SCHEMBL11463256
    • 1,4-Di(1H-imidazol-1-yl)butane-1,4-dione
    • DS-008418
    • 1,4-diimidazol-1-ylbutane-1,4-dione
    •  
    • Inchi: 1S/C10H10N4O2/c15-9(13-5-3-11-7-13)1-2-10(16)14-6-4-12-8-14/h3-8H,1-2H2
    • InChI Key: ICDIYWVMRXHECJ-UHFFFAOYSA-N
    • SMILES: O=C(CCC(N1C=NC=C1)=O)N1C=NC=C1

Computed Properties

  • Exact Mass: 218.08037557g/mol
  • Monoisotopic Mass: 218.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 69.8Ų
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